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Compound of Interest

Compound Name: Acid-PEG3-mono-methyl ester

Cat. No.: B605135

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical reagents is a cornerstone of a safe and compliant research
environment. This guide provides detailed procedural information for the safe handling and
disposal of Acid-PEG3-mono-methyl ester, a PROTAC linker used in the synthesis of
proteolysis-targeting chimeras. While a specific Safety Data Sheet (SDS) for Acid-PEG3-
mono-methyl ester (CAS No. 1807505-26-5) is not consistently available, this document
synthesizes safety protocols from structurally similar compounds to ensure best practices are
followed.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to handle Acid-PEG3-mono-methyl
ester with the appropriate safety measures. Based on data for similar PEG-acid compounds,
this substance is considered harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1]

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety goggles with side-shields.
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: Wear a standard laboratory coat or impervious clothing.
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o Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[2][3]

Engineering Controls: An accessible safety shower and eyewash station should be available.[2]

[3]

Summary of Safety and Handling Information

The following table summarizes key safety and handling information based on available data
for Acid-PEG3-mono-methyl ester and similar compounds.

Property Guideline Citations

Harmful if swallowed. Very
Hazard Classification toxic to aquatic life with long- [1]

lasting effects.

Store in a cool, dry, well-
ventilated area in a tightly
closed container.
Storage (Unused Product) [21[41[5]
Recommended storage
temperature is -20°C for the

pure form.

Incompatible Materials Strong oxidizing agents. [3]

Absorb with inert, liquid-
binding material (e.g.,

Spill Cleanup diatomite, universal binders). [2]
Decontaminate surfaces with

alcohol.

Step-by-Step Disposal Procedure

The primary directive for the disposal of Acid-PEG3-mono-methyl ester is to entrust it to an
approved waste disposal plant in accordance with all federal, state, and local regulations.[1][2]

» Waste Identification and Segregation:
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o lIdentify all waste containing Acid-PEG3-mono-methyl ester, including unused or expired
product, and any contaminated consumables such as pipette tips, vials, and gloves.[2]

o Segregate this waste into a dedicated, chemically resistant container with a secure lid.[2]

o Waste Container Labeling:
o Clearly label the waste container as "Hazardous Waste".
o Include the full chemical name: "Acid-PEG3-mono-methyl ester".

o Add any other identifiers required by your institution's Environmental Health and Safety
(EHS) department.[2]

o Storage Pending Disposal:

o Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight
and sources of ignition.[2]

o The storage area should be designated for chemical waste.[6]
» Arranging for Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to arrange for pickup.[2][3]

o Provide the disposal contractor with all available safety information for Acid-PEG3-mono-
methyl ester to ensure safe handling and transport.[2]

Environmental Precautions: Avoid releasing the product into drains, water courses, or the soil.

[2]7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Acid-
PEG3-mono-methyl ester in a laboratory setting.
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Start: Generate
Acid-PEG3-mono-methyl ester Waste

Identify and Segregate Waste
(Pure compound, contaminated labware)

Place in a Labeled,
Chemically Resistant Container

Label Container:
'Hazardous Waste'
'Acid-PEG3-mono-methyl ester’

Store Sealed Container in a
Designated Chemical Waste Area

Contact Institution's EHS or
Licensed Waste Disposal Contractor

Arrange for Professional Pickup
and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Acid-PEG3-mono-methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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